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Compound of Interest

Compound Name: Octyl Acetate

Cat. No.: B031320

Essential Safety and Handling Guide for Octyl
Acetate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of octyl acetate in a laboratory setting, including comprehensive
personal protective equipment (PPE) recommendations, operational plans, and disposal
procedures.

Quantitative Safety Data

The following table summarizes key quantitative safety data for octyl acetate, facilitating a
quick risk assessment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b031320?utm_src=pdf-interest
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Flash Point 86 °C (186.8 °F)[1][2]

Autoignition Temperature 268 °C (514.4 °F)[1][2]

Lower Flammable Limit 0.76%[1][2]

Upper Flammable Limit 8.14%[1][2]

Vapor Density 5.9 - 5.93 (Air = 1.0)[1][2][3]

Vapor Pressure 0.135 mmHg[1] - 0.4 mmHg @ 20 °CJ[2]

Personal Protective Equipment (PPE)

When handling octyl acetate, the use of appropriate personal protective equipment is
mandatory to prevent exposure.

o Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect
against potential splashes.[4]

» Hand Protection: Nitrile or neoprene gloves are recommended to provide a barrier against
skin contact.[4] It is advised to change gloves frequently, and immediately if they become

contaminated.[4]

» Body Protection: A laboratory coat or a chemical-resistant apron is necessary to prevent
contamination of personal clothing.[4]

o Respiratory Protection: Under normal, well-ventilated conditions, respiratory protection is
generally not required.[4] However, if aerosols are likely to be generated, a NIOSH-approved
respirator with an organic vapor cartridge is recommended.[4]

Operational Plan: From Handling to Disposal

A systematic approach to the handling and disposal of octyl acetate is crucial for maintaining a
safe laboratory environment.

Handling and Storage
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» Ventilation: Always handle octyl acetate in a well-ventilated area, such as a chemical fume
hood, to minimize the inhalation of vapors.[4]

e Ignition Sources: Keep the substance away from open flames, sparks, and other sources of
ignition.[4][5]

o Storage: Store in a cool, well-ventilated place in a tightly closed container.[2][6]

Disposal Plan

e Regulations: Review and comply with all federal, state, and local regulations for chemical
waste disposal.[1][7]

o Waste Collection: Collect waste octyl acetate and any contaminated materials in a suitable,
labeled, and sealed container.[1]

» Disposal Method: This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[3] Alternatively, offer surplus and non-recyclable
solutions to a licensed disposal company.[3] Do not discharge into drains, water courses, or
onto the ground.[5]

Emergency Procedures
First Aid Measures

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If breathing is difficult, give oxygen.[2] If not breathing, give artificial respiration.
[2] Seek medical attention if you feel unwell.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do so.[1] Continue rinsing for at least 15 minutes.[2] If eye irritation
persists, get medical advice/attention.[2]

o Skin Contact: Wash with plenty of water and soap.[1][3] Remove all contaminated clothing
and shoes.[2]

 Ingestion: Rinse mouth with water.[1][3] Do NOT induce vomiting.[3] Call a POISON
CENTER or physician if you feel unwell.[1]
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Fire Fighting

o Suitable Extinguishing Media: Use a tri-class dry chemical fire extinguisher, water spray,
alcohol-resistant foam, or carbon dioxide.[1][3] Water mist may be used to cool closed
containers.[2]

o Specific Hazards: The material is combustible and may explode when heated.[2] Vapors are
heavier than air and may spread along floors. During a fire, it may emit irritant fumes and
carbon oxides.[3][7]

e Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[3]7]

Accidental Release and Spill Management Workflow

The following diagram outlines the procedural steps for managing an accidental spill of octyl
acetate.
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Caption: Workflow for managing an octyl acetate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031320?utm_src=pdf-custom-synthesis
https://archpdfs.lps.org/Chemicals/Octyl_Acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC310630050&productDescription=OCTYL+ACETATE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1258852784_OCTYLACETATECASNO-112-14-1MSDS.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_2_Octyldodecyl_Acetate_A_Comprehensive_Guide.pdf
https://www.vigon.com/product/octyl-acetate-fcc-acetate-c-8/?doc=MSDS/501157_vigon_sds_us_english.pdf&namee=OctylAcetateFCCAcetateC8SDS
https://www.lobachemie.com/lab-chemical-msds/MSDS-octyl-acetate-CASNO-112-14-5038N-EN.aspx
https://file.medchemexpress.com/batch_PDF/HY-N0308/Octyl-acetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b031320#personal-protective-equipment-for-handling-octyl-acetate
https://www.benchchem.com/product/b031320#personal-protective-equipment-for-handling-octyl-acetate
https://www.benchchem.com/product/b031320#personal-protective-equipment-for-handling-octyl-acetate
https://www.benchchem.com/product/b031320#personal-protective-equipment-for-handling-octyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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